2-Chloroacetoacetic acid chloride
Description
2-Chloroacetoacetic acid chloride (hypothetical structure: Cl-CH₂-CO-COCl) is a reactive acyl chloride derivative of 2-chloroacetoacetic acid. Chloroacetyl chloride (CAC) is a key intermediate in organic synthesis, pharmaceuticals, and agrochemicals due to its high reactivity as an acylating agent .
Key Identifiers of Chloroacetyl Chloride (CAC):
- Molecular Formula: C₂H₂Cl₂O
- Molecular Weight: 112.94 g/mol
- CAS No.: 79-04-9
- Synonyms: Monochloroacetyl chloride, 2-Chloroacetyl chloride .
Properties
Molecular Formula |
C4H4Cl2O2 |
|---|---|
Molecular Weight |
154.98 g/mol |
IUPAC Name |
2-chloro-3-oxobutanoyl chloride |
InChI |
InChI=1S/C4H4Cl2O2/c1-2(7)3(5)4(6)8/h3H,1H3 |
InChI Key |
WNVYZJSJUQUVSZ-UHFFFAOYSA-N |
Canonical SMILES |
CC(=O)C(C(=O)Cl)Cl |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings and Innovations
- Synthetic Efficiency : Ethyl 2-chloroacetoacetate synthesis achieves 95% yield under optimized conditions (SOCl₂, ethyl acetoacetate) .
- Biological Activity : Chloroacetamide derivatives exhibit pesticidal and antifungal properties .
- Environmental Impact : Chloroacetic acid is a disinfection byproduct in water treatment, requiring regulatory monitoring .
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